N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C19H17FN2O3S2/c1-24-16-8-3-12(9-17(16)25-2)15-10-27-19(21-15)22-18(23)11-26-14-6-4-13(20)5-7-14/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key: CKNBYWSKDFBSNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H17FN2O3S2
• Molecular Weight: 404.5 g/mol

Description

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide, also known as DMTFM, is a small molecule drug that has potential applications in scientific research. DMTFM is a thiazole-based compound that has been synthesized using various methods.

Mechanism of Action

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide acts as a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in learning and memory processes and is also implicated in various neurological disorders. By blocking this receptor, this compound may have potential therapeutic effects in the treatment of these disorders.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory properties and may have potential applications in the treatment of neuroinflammatory diseases. It has also been shown to have anxiolytic effects in animal models, indicating potential applications in the treatment of anxiety disorders. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for more targeted research in the field of neuroscience. However, one limitation is that the compound is not very soluble in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide. One area of interest is its potential applications in the treatment of neuroinflammatory diseases. Another area of interest is its anxiolytic effects, which may have potential applications in the treatment of anxiety disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic applications.

Synthesis Methods

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide can be synthesized using a variety of methods, including the reaction of 4-(3,4-dimethoxyphenyl)thiazol-2-amine with 4-fluorothiophenol and ethyl chloroacetate. The reaction is catalyzed by triethylamine and occurs in the presence of dimethylformamide. The resulting compound is then purified using column chromatography. Other methods of synthesis include the reaction of 4-(3,4-dimethoxyphenyl)thiazol-2-amine with 4-fluorobenzenethiol and chloroacetyl chloride.

Scientific Research Applications

N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the α7 nicotinic acetylcholine receptor, which is involved in learning and memory processes. This compound has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of neuroinflammatory diseases.